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Compound of Interest

Compound Name: 2-Octyldodecyl acetate

Cat. No.: B15347573

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data for
2-octyldodecyl acetate. The information is presented in a structured format to facilitate easy
access and comparison by researchers, scientists, and professionals in drug development.
This document includes summaries of quantitative data, detailed experimental protocols based
on established guidelines, and visualizations of experimental workflows.

Toxicological Data Summary

The toxicological profile of 2-octyldodecyl acetate is summarized in the following tables,
covering acute toxicity, skin and eye irritation, sensitization, and genotoxicity. Data on repeated
dose toxicity for this specific substance is not readily available in the public domain.

ble 1: .

Endpoint Species Route Value Reference
LD50 Rat Oral 3,000 mg/kg [1]
LD50 Rabbit Dermal > 5,000 mg/kg [1]
Inhalation - - No data available [1]

Table 2: Skin and Eye Irritation
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Endpoint Species

Results Reference

Skin

Corrosion/Irritation

Rabbit

No data available [1]

Serious Eye
Damage/Irritation

No data available

Note: While the Safety Data Sheet for 2-octyldodecyl acetate indicates the potential for skin
and eye contact to warrant first aid measures, specific quantitative data from standardized

irritation studies are not provided.[1]

Table 3: Sensitization

Endpoint Species Results Reference
Skin Sensitization No data available
Assay Test System Results Reference
Mutagenicity No data available
Table 5: Carcinogenicity
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Agency

Classification

Reference

IARC

No component of this product
present at levels greater than
or equal to 0.1% is identified
as probable, possible or

confirmed human carcinogen.

[1]

NTP

No component of this product
present at levels greater than
or equal to 0.1% is identified
as a known or anticipated

carcinogen.

[1]

OSHA

No component of this product
present at levels greater than
or equal to 0.1% is on OSHA's

list of regulated carcinogens.

[1]

Experimental Protocols

Detailed methodologies for key toxicological assessments are outlined below. As specific study

protocols for 2-octyldodecyl acetate are not publicly available, these descriptions are based

on standardized OECD guidelines, which are broadly accepted and followed in toxicological

research.

Acute Oral Toxicity Testing (Based on OECD Guideline

423)

o Test Animals: Typically, young adult rats of a single sex (usually females) are used.

e Housing and Feeding: Animals are housed in standard laboratory conditions with controlled

temperature and humidity, and provided with a standard diet and water ad libitum, except for

a brief fasting period before dosing.

o Dosing: The test substance is administered orally in a single dose via gavage. The starting

dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight) based

on a sighting study or existing information.
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» Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days. Observations are made shortly after dosing and at least
once daily thereafter.

o Pathology: At the end of the observation period, all surviving animals are euthanized and
subjected to a gross necropsy.

Acute Dermal Toxicity Testing (Based on OECD
Guideline 402)

o Test Animals: Young adult rats, rabbits, or guinea pigs are typically used.

o Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of
the trunk of the test animals.

e Dosing: The test substance is applied uniformly over an area of at least 10% of the total body
surface area. The treated area is then covered with a porous gauze dressing and non-
irritating tape. The duration of exposure is 24 hours.

» Observations: Animals are observed for mortality and signs of toxicity at regular intervals for
14 days. Body weight is recorded weekly.

Pathology: All animals are subjected to a gross necropsy at the end of the study.

Skin Irritation/Corrosion Testing (Based on OECD
Guideline 404)

o Test Animals: Albino rabbits are the preferred species.

o Application: A small area of skin (approximately 6 cm?) is clipped, and the test substance (0.5
mL for liquids or 0.5 g for solids) is applied to the skin and covered with a gauze patch.

o Exposure and Observation: After a 4-hour exposure period, the patch and any residual test
substance are removed. The skin is then examined for erythema and edema at 1, 24, 48,
and 72 hours after patch removal.
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e Scoring: The severity of the skin reactions is scored according to a standardized grading
system.

Eye Irritation/Corrosion Testing (Based on OECD
Guideline 405)

e Test Animals: Albino rabbits are used.

o Application: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is
instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.

o Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after application.

e Scoring: Ocular lesions are scored using a standardized system to determine the irritation
potential.

Visualizations
Experimental Workflow for Toxicological Assessment

The following diagram illustrates a general workflow for the toxicological assessment of a
chemical substance, from initial characterization to the evaluation of various toxicity endpoints.
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Caption: General workflow for toxicological assessment of a chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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